![molecular formula C8H15NO B6270111 rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine CAS No. 1807885-25-1](/img/no-structure.png)
rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine
Overview
Description
Rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine is a synthetic compound of pyridine, a heterocyclic aromatic organic compound. It is a member of the pyridine family and is typically used as a building block for organic synthesis.
Scientific Research Applications
Rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine is used in a variety of scientific research applications. For example, it is used as a reagent for the synthesis of a variety of heterocyclic compounds, such as pyridines, quinolines, and indoles. It is also used in the synthesis of a variety of pharmaceuticals, such as antifungal agents, antibiotics, and anti-inflammatory agents. Additionally, it is used as a building block for the synthesis of a variety of organic compounds, such as dyes, polymers, and resins.
Mechanism of Action
Rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine is a synthetic compound that is used as a building block for organic synthesis. Its mechanism of action involves the formation of a covalent bond between the nitrogen atom of the pyridine ring and the carbon atom of the ethyl formate. This bond formation is followed by the addition of acetic anhydride, which yields the desired product.
Biochemical and Physiological Effects
Rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine has not been studied extensively, so its biochemical and physiological effects are not well understood. However, it is known that rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine is a synthetic compound and is not found naturally in the body. Therefore, it is not likely to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available building block for organic synthesis. Additionally, it is relatively stable and can be stored for extended periods of time. However, it is important to note that rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine should not be exposed to high temperatures, as this can cause decomposition. Additionally, it is important to use the appropriate safety equipment when handling this compound.
Future Directions
There are a variety of potential future directions for research on rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine. For example, further research could be conducted to explore its potential applications in the synthesis of other organic compounds, such as polymers and resins. Additionally, further research could be conducted to explore its potential applications in pharmaceuticals and other biomedical applications. Finally, further research could be conducted to explore its potential toxicity and safety concerns.
Synthesis Methods
The synthesis of rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine involves the reaction of 4-amino-3-methylpyridine with ethyl formate in the presence of a base such as sodium hydride. The resulting product is then reacted with acetic anhydride, which yields the desired rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine. The reaction is carried out under an inert atmosphere, such as nitrogen, and the reaction temperature is typically around 100°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2,5-dimethoxybenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "cyclohexanone", "piperidine", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Condensation of 2,5-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form 2,5-dimethoxyphenyl-3-oxobutanoate.", "Step 2: Cyclization of 2,5-dimethoxyphenyl-3-oxobutanoate with cyclohexanone in the presence of piperidine to form racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridine.", "Step 3: Acetylation of racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridine with acetic anhydride in the presence of sodium acetate to form racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridin-5-yl acetate.", "Step 4: Hydrolysis of racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridin-5-yl acetate with hydrochloric acid to form racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridin-5-ol.", "Step 5: Resolution of racemic 2-(2,5-dimethoxyphenyl)-4,5,6,7-tetrahydro-1H-pyrano[3,4-b]pyridin-5-ol using (S)-(-)-α-methylbenzylamine to form (4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridin-5-ol.", "Step 6: Conversion of (4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridin-5-ol to rac-(4aR,8aR)-octahydro-1H-pyrano[3,4-b]pyridine by treatment with sodium hydroxide and magnesium sulfate in diethyl ether and petroleum ether." ] } | |
CAS RN |
1807885-25-1 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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